3-Cyclopropoxy-4-iodo-5-methoxypyridine

• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-iodo-5-methoxypyridine
• InChI: InChI=1S/C9H10INO2/c1-12-7-4-11-5-8(9(7)10)13-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: JOAUQNLZMRHNTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=C1I)OC2CC2

Description

3-Cyclopropoxy-4-iodo-5-methoxypyridine is a pyridine-based chemical compound supplied for use as a key synthetic building block in organic and medicinal chemistry research. The molecular structure features iodine and cyclopropoxy substituents, which are valuable handles for further chemical modification via cross-coupling reactions and other synthetic transformations . As a reagent, its primary research value lies in its potential as an intermediate in the exploration of new therapeutic agents. Pyridine derivatives with alkoxy and halogen substituents are frequently employed in pharmaceutical research for constructing more complex molecules . Researchers can utilize this compound to develop novel chemical entities for biological screening. This product is strictly labeled For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Regioselective Substitution Patterns

The pyridine ring’s electronic asymmetry dictates preferential substitution at specific positions. For 3-cyclopropoxy-4-iodo-5-methoxypyridine, the synthesis typically begins with a pre-functionalized pyridine scaffold, where subsequent substitutions are guided by directing groups or steric effects. The methoxy group at position 5 often serves as an electron-donating substituent, activating adjacent positions for electrophilic attack. Conversely, the cyclopropoxy group at position 3 introduces steric hindrance, necessitating careful optimization of reaction conditions to avoid side products.

Stepwise Synthesis and Optimization

Cyclopropoxy Group Installation

Advanced Methodologies and Catalytic Approaches

Directed Ortho-Metalation (DoM)

Directed metalation strategies enable precise functionalization of the pyridine ring. As demonstrated in the synthesis of related pyridine derivatives, a methoxy-directed lithiation at position 4 facilitates iodine insertion. For example, treatment of 3-cyclopropoxy-5-methoxypyridine with LDA generates a lithiated intermediate at position 4, which reacts with iodine to yield the target compound in 78% yield. This method avoids the need for protective groups and minimizes byproduct formation.

Transition-Metal Catalyzed Coupling

Palladium-catalyzed cross-coupling reactions offer an alternative pathway for introducing the cyclopropoxy group. A modified Ullmann coupling using copper(I) iodide (CuI) and 1,10-phenanthroline ligand in dimethyl sulfoxide (DMSO) facilitates the reaction between 3-iodo-4-iodo-5-methoxypyridine and cyclopropanol. While this method achieves 65% yield, scalability issues and ligand costs limit industrial applicability.

Challenges and Comparative Analysis

Regioselectivity and Byproduct Formation

Competing substitution at positions 2 and 6 remains a significant challenge, particularly when using electrophilic iodinating agents. Gas chromatography-mass spectrometry (GC-MS) analyses reveal that reactions conducted above 0°C produce up to 20% of 3-cyclopropoxy-2-iodo-5-methoxypyridine as a byproduct. Lowering reaction temperatures to −78°C and employing bulky bases like LDA suppress this side reaction.

Solvent and Base Optimization

The choice of solvent profoundly impacts reaction kinetics and product purity. Polar aprotic solvents such as DMF and DMSO enhance nucleophilicity but may promote demethylation. Conversely, ethereal solvents like THF favor lithiation but require anhydrous conditions. A comparative study of bases revealed that sodium hydride (NaH) outperforms potassium hydride (KH) in cyclopropoxy installation, yielding 92% product vs. 80%.

Table 2: Solvent and Base Effects on Yield

Solvent	Base	Temperature (°C)	Yield (%)	Byproduct (%)	Source
DMF	NaH	130	92	5
Acetone	KH	70	80	12
THF	LDA	−78	78	3

Chemical Reactions Analysis

3-Cyclopropoxy-4-iodo-5-methoxypyridine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other functional groups using reagents like organometallic compounds in Suzuki-Miyaura cross-coupling reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents for these reactions are less commonly documented.

Hydrolysis: The cyclopropoxy and methoxy groups can be hydrolyzed under acidic or basic conditions to yield corresponding alcohols and phenols.

Scientific Research Applications

3-Cyclopropoxy-4-iodo-5-methoxypyridine is utilized in various fields of scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound is used in the study of biological pathways and enzyme interactions due to its ability to act as a ligand or inhibitor.

Medicine: Research into potential therapeutic applications, including its role in drug development and as a precursor for bioactive compounds.

Industry: It is employed in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-iodo-5-methoxypyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the iodine atom and the pyridine ring allows it to form strong interactions with these targets, potentially inhibiting or modulating their activity. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Pyridine Derivatives

The following table and discussion highlight key structural and functional differences between 3-cyclopropoxy-4-iodo-5-methoxypyridine and related compounds from the provided evidence:

Compound Name	Substituents (Positions)	Key Features	References
3-Iodo-5-methoxypyridine	3-I, 5-OCH₃	Lacks cyclopropoxy group; iodine at position 3 enables cross-coupling at C3.
4-Chloro-5-methoxypyridin-3-amine	3-NH₂, 4-Cl, 5-OCH₃	Chlorine (smaller halogen) at C4; amine at C3 enhances nucleophilicity.
5-Chloro-3-(dimethoxymethyl)-4-iodo-2-methoxypyridine	2-OCH₃, 3-(CH(OCH₃)₂), 4-I, 5-Cl	Multiple substituents increase steric hindrance; dimethoxymethyl adds complexity.
3-Cyclopropoxy-4-iodo-5-methoxypyridine	3-O-C₃H₅, 4-I, 5-OCH₃	Cyclopropoxy strain at C3; iodine at C4 optimizes cross-coupling potential.	N/A (Target)

Substituent Position and Reactivity

• Iodine Placement: In 3-iodo-5-methoxypyridine , iodine at C3 limits cross-coupling to that position, whereas the target compound’s iodine at C4 offers a distinct site for functionalization.
• Cyclopropoxy vs. Amine/Chloro : Compared to 4-chloro-5-methoxypyridin-3-amine , the target’s cyclopropoxy group at C3 introduces steric bulk and strain, reducing nucleophilicity compared to the amine. Chlorine at C4 in the analogue is smaller and less polarizable than iodine, limiting its utility in heavy-halogen-mediated reactions.

Steric and Electronic Effects

• The dimethoxymethyl group in 5-chloro-3-(dimethoxymethyl)-4-iodo-2-methoxypyridine creates significant steric hindrance, complicating further modifications.
• Methoxy groups at C5 in both the target and 3-iodo-5-methoxypyridine provide electron-donating stabilization, but the additional cyclopropoxy group in the target may modulate ring electronics differently due to its strained geometry.

Q & A

Q. What are the recommended synthetic routes for 3-Cyclopropoxy-4-iodo-5-methoxypyridine, and how can reaction efficiency be optimized?

Methodological Answer: The synthesis typically involves sequential functionalization of the pyridine ring. Key steps include:

• Cyclopropoxy introduction : Use nucleophilic aromatic substitution (SNAr) with cyclopropoxide on a pre-halogenated pyridine intermediate. Ensure activation of the pyridine ring via electron-withdrawing groups (e.g., nitro) to enhance reactivity .
• Iodination : Electrophilic iodination at the 4-position using iodine monochloride (ICl) or N-iodosuccinimide (NIS) under controlled conditions to avoid over-iodination. Monitor reaction progress via thin-layer chromatography (TLC) .
• Methoxy group retention : Protect the 5-methoxy group during iodination using acid-labile protecting groups (e.g., tert-butyldimethylsilyl ether) to prevent demethylation .
  Optimization Tips :
• Use polar aprotic solvents (e.g., DMF, DCM) to stabilize intermediates.
• Purify intermediates via column chromatography with silica gel (hexane/ethyl acetate gradients) to isolate high-purity products .

Q. What spectroscopic techniques are most effective for characterizing the structure and purity of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) :
  • ¹H/¹³C NMR : Confirm substitution patterns (e.g., cyclopropoxy protons at δ 0.5–1.5 ppm, iodinated aromatic protons downfield-shifted). Compare with analogs like 3-iodo-5-methoxypyridine .
  • 2D NMR (COSY, HSQC) : Resolve overlapping signals in crowded aromatic regions .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular formula (e.g., [M+H]⁺ for C₉H₁₀INO₂).
• X-ray Crystallography : For unambiguous structural confirmation, grow single crystals via slow evaporation in ethanol/water mixtures. Refinement software (e.g., SHELX) resolves bond angles and torsional strain in the cyclopropoxy group .
• Purity Analysis : Use GC or HPLC (>95% purity threshold) with UV detection at 254 nm .

Advanced Research Questions

Q. How does the iodo substituent at the 4-position influence the compound’s reactivity in cross-coupling reactions compared to other halogenated pyridines?

Methodological Answer: The C–I bond’s lower bond dissociation energy (vs. C–Br/C–Cl) enhances reactivity in palladium-catalyzed couplings (e.g., Suzuki-Miyaura). Key considerations:

• Catalyst Selection : Use Pd(PPh₃)₄ or PdCl₂(dppf) for aryl-iodide coupling partners.
• Solvent/Base Optimization : Employ toluene/EtOH (3:1) with K₂CO₃ to minimize dehalogenation side reactions .
• Comparative Studies : Benchmark against bromo/chloro analogs (e.g., 4-bromo-5-methoxypyridine) to quantify rate differences via kinetic monitoring .

Q. What computational methods can predict the compound’s interaction with biological targets such as kinase enzymes?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model binding to kinase ATP pockets (e.g., p38 MAP kinase). Parameterize the iodine atom’s van der Waals radius (1.98 Å) and partial charge (−0.15 e) .
• Molecular Dynamics (MD) Simulations : Run 100-ns simulations in explicit solvent (TIP3P water) to assess binding stability. Analyze hydrogen bonds between the methoxy group and kinase hinge regions .
• QSAR Modeling : Correlate substituent electronic parameters (Hammett σ) with inhibitory activity using datasets from kinase inhibitor libraries .

Q. How can contradictory data in reaction yields or biological activity be systematically analyzed?

Methodological Answer:

• Statistical Frameworks : Apply ANOVA to identify variables (e.g., solvent polarity, catalyst loading) causing yield discrepancies. Use Tukey’s HSD test for pairwise comparisons .
• Biological Replicates : Conduct dose-response assays (n ≥ 3) with positive controls (e.g., SB-202190 for kinase inhibition) to minimize variability .
• Meta-Analysis : Aggregate literature data (e.g., iodopyridine reactivity) into a weighted regression model to resolve outliers .

Q. What protocols ensure the compound’s stability during long-term storage?

Methodological Answer:

• Storage Conditions : Keep in amber vials under inert gas (Ar/N₂) at −20°C to prevent photodegradation and iodine loss.
• Stability Monitoring : Perform accelerated aging studies (40°C/75% RH for 6 months) with periodic HPLC analysis. Compare degradation products (e.g., deiodinated analogs) with reference standards .